Phosphoramide mustard
Phosphoramide mustard
Phosphoramide mustard is a nitrogen mustard and a phosphorodiamide.
Phosphoramide Mustard is one of a number of chemically-related alkylating agents with antineoplastic properties. The prototype of this group of agents is cyclophosphamide. Most phosphoramide mustards are administered as prodrugs that undergo reductive activation in hypoxic environments to yield cytotoxic metabolites. These agents alkylate and crosslink DNA, resulting in inhibition of DNA replication. Phosphoramide mustards are also immunosuppressants, mutagens and teratogens. (NCI04)
Phosphoramide Mustard is one of a number of chemically-related alkylating agents with antineoplastic properties. The prototype of this group of agents is cyclophosphamide. Most phosphoramide mustards are administered as prodrugs that undergo reductive activation in hypoxic environments to yield cytotoxic metabolites. These agents alkylate and crosslink DNA, resulting in inhibition of DNA replication. Phosphoramide mustards are also immunosuppressants, mutagens and teratogens. (NCI04)
Brand Name:
Vulcanchem
CAS No.:
10159-53-2
VCID:
VC21219307
InChI:
InChI=1S/C4H11Cl2N2O2P/c5-1-3-8(4-2-6)11(7,9)10/h1-4H2,(H3,7,9,10)
SMILES:
C(CCl)N(CCCl)P(=O)(N)O
Molecular Formula:
C4H11Cl2N2O2P
Molecular Weight:
221.02 g/mol
Phosphoramide mustard
CAS No.: 10159-53-2
Cat. No.: VC21219307
Molecular Formula: C4H11Cl2N2O2P
Molecular Weight: 221.02 g/mol
Purity: 86%
* For research use only. Not for human or veterinary use.
Specification
| Description | Phosphoramide mustard is a nitrogen mustard and a phosphorodiamide. Phosphoramide Mustard is one of a number of chemically-related alkylating agents with antineoplastic properties. The prototype of this group of agents is cyclophosphamide. Most phosphoramide mustards are administered as prodrugs that undergo reductive activation in hypoxic environments to yield cytotoxic metabolites. These agents alkylate and crosslink DNA, resulting in inhibition of DNA replication. Phosphoramide mustards are also immunosuppressants, mutagens and teratogens. (NCI04) |
|---|---|
| CAS No. | 10159-53-2 |
| Molecular Formula | C4H11Cl2N2O2P |
| Molecular Weight | 221.02 g/mol |
| IUPAC Name | amino-[bis(2-chloroethyl)amino]phosphinic acid |
| Standard InChI | InChI=1S/C4H11Cl2N2O2P/c5-1-3-8(4-2-6)11(7,9)10/h1-4H2,(H3,7,9,10) |
| Standard InChI Key | RJXQSIKBGKVNRT-UHFFFAOYSA-N |
| SMILES | C(CCl)N(CCCl)P(=O)(N)O |
| Canonical SMILES | C(CCl)N(CCCl)P(=O)(N)O |
| Appearance | white crystalline powder |
| Melting Point | 115°C (literature data) |
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